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Introduction

Neodymium-146 (16Nd) is a stable isotope of the rare earth element neodymium, comprising
approximately 17.2% of naturally occurring neodymium.[1][2] With 60 protons and 86 neutrons,
its nuclear structure provides a valuable case study for understanding the collective behavior of
nucleons and the transition between different nuclear shapes. This guide presents a detailed
overview of the nuclear structure of 146Nd, including its fundamental properties, a summary of
its excited states, and the experimental methodologies employed to elucidate its structure. This
information is crucial for fundamental nuclear physics research and has potential applications
in fields that utilize radioisotopes, including nuclear medicine and materials science.
Neodymium-146 is notably used in the production of the radioisotope Promethium-147, which
has applications in radioisotopic power generation.[3]

Fundamental Properties

The 146Nd nucleus possesses a spherical to moderately deformed shape in its ground state,
which is characterized by a spin and parity of 0+.[4] Key properties of this isotope are
summarized in the table below.
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Property Value

Atomic Number (2) 60

Neutron Number (N) 86

Isotopic Mass 145.9131169 u
Mass Excess -80.931 MeV
Nuclear Binding Energy 1212.407 MeV[5]
Spin and Parity (Ground State) 0*[4]

Half-life Stable[4]

Natural Abundance 17.2%[1][2]

Nuclear Energy Level Scheme

The nuclear structure of 1*6Nd is characterized by a series of excited states, which can be
populated through various nuclear reactions. The energies, spins, and parities of these levels,
as well as the properties of the gamma-ray transitions between them, provide critical insights
into the collective and single-particle degrees of freedom within the nucleus. The following
tables summarize the adopted level and gamma-ray data for 146Nd from the Evaluated Nuclear
Structure Data File (ENSDF).

Adopted Energy Levels of *46Nd
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Level Energy (keV) Spin and Parity (J) Half-life
0.0 o+ STABLE
453.5 2* 40.7 ps
920.9 4+ 4.2 ps
998.5 3- 0.45ns
1044.0 2% 0.8 ps
1361.0 o+

1470.5 6+t 1.5ps
1481.6 5~ 0.28 ns
1515.5 2%

1604.4 4+

Note: This table presents a selection of the low-lying excited states. A complete list can be

obtained from the NuDat database.

Adopted Gamma-ray Transitions in *4éNd
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Initial Level Energy  Final Level Energy Gamma-ray Energy

(keV) (keV) (keV) Multipolarity
453.5 0.0 453.5 E2
920.9 453.5 467.4 E2
998.5 453.5 545.0 El
1044.0 0.0 1044.0 E2
1044.0 453.5 590.5 M1+E2
1361.0 453.5 907.5 E2
1470.5 920.9 549.6 E2
1481.6 998.5 483.1 E2
1515.5 453.5 1062.0

1604.4 920.9 683.5 M1+E2

Note: This table highlights some of the prominent gamma-ray transitions. The relative
intensities and mixing ratios can be found in the ENSDF database.

Experimental Protocols

The nuclear structure of 1*éNd has been primarily investigated using in-beam gamma-ray
spectroscopy following Coulomb excitation and other nuclear reactions. These techniques
allow for the precise measurement of the energies and intensities of gamma rays emitted from
excited nuclear states, from which the level scheme and transition probabilities can be
constructed.

In-Beam Gamma-ray Spectroscopy via Coulomb
Excitation

This is a powerful technique for studying the collective structures of stable nuclei. As itis a
purely electromagnetic process, the interpretation of the experimental data is not complicated
by the nuclear force.
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. Beam Preparation and Acceleration:
A beam of heavy ions (e.g., >8Ni or 2°8Pb) is produced in an ion source.

The ions are accelerated to an energy below the Coulomb barrier of the 14Nd target. This
ensures that the interaction between the projectile and the target is purely electromagnetic.

. Target Preparation:

A thin, isotopically enriched foil of 146Nd is used as the target. The target thickness is chosen
to be thin enough to minimize the energy loss of the beam and scattered patrticles.

. Experimental Setup:
The ion beam is directed onto the 146Nd target located in a vacuum chamber.

An array of High-Purity Germanium (HPGe) detectors is positioned around the target to
detect the emitted gamma rays with high energy resolution.

Charged-particle detectors, such as silicon detectors, are placed at forward and/or backward
angles to detect the scattered projectiles and recoiling target nuclei.

. Data Acquisition:
The signals from the HPGe and particle detectors are processed by electronic modules.

Coincidence measurements are performed, where a gamma ray is recorded only if it is
detected in temporal coincidence with a scattered particle. This helps to reduce background
and select events corresponding to the excitation of the 146Nd nuclei.

The energy of the detected gamma rays and the scattering angle of the particles are
recorded for each event.

. Data Analysis:

The energies of the gamma-ray peaks in the spectra are determined to identify the
transitions between excited states.
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e The intensities of the gamma-ray peaks are measured and corrected for detector efficiency
and other experimental factors.

e The measured gamma-ray yields as a function of the particle scattering angle are compared
with theoretical calculations from Coulomb excitation codes (e.g., GOSIA).

e From this comparison, the reduced transition probabilities, B(EA), and static electromagnetic
moments of the excited states are extracted. These quantities provide crucial information
about the collective nature and shape of the nucleus.

Visualizations
Experimental Workflow for Coulomb Excitation of *4éNd
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Caption: Workflow for a Coulomb excitation experiment to study 146Nd.
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Simplified Nuclear Level Scheme of *4éNd
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Caption: Simplified low-lying level scheme of 146Nd.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Nuclear Structure of
Neodymium-146]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095460#nuclear-structure-of-the-neodymium-146-
isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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